1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane

• IUPAC Name: 1-(2-fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane
• InChI: InChI=1S/C12H12FI/c1-8-3-2-4-9(13)10(8)11-5-12(14,6-11)7-11/h2-4H,5-7H2,1H3
• InChI Key: NVKORGZXZZFVIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)F)C23CC(C2)(C3)I
• Molecular Formula: C12H12FI
• Molecular Weight: 302.13 g/mol

Description

This compound is a derivative of bicyclo[1.1.1]pentane (BCP), a structure that has been extensively studied and proven valuable in various fields. The core of this compound has been incorporated into the structure of the anti-inflammatory drug Flurbiprofen.

Synthesis Analysis

A practical scalable approach to fluoro-bicyclo[1.1.1]pentanes (19F-BCPs) has been developed. A continuous flow process to generate [1.1.1]propellane on demand has been presented, which can be directly derivatised into various BCP species. This was realised in throughputs up to 8.5 mmol h−1, providing an attractive and straightforward access to gram quantities of selected BCP building blocks.

Molecular Structure Analysis

The appeal of the abiotic BCP fragment originates from its ability to add three-dimensional character and saturation to compounds. The BCP motif has emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups and mono-substituted/1,4-disubstituted arenes.

Chemical Reactions Analysis

The BCP motif has been extensively studied and proven valuable alternatives to benzene rings. A continuous flow process to generate [1.1.1]propellane on demand is presented rendering solutions of [1.1.1]propellane that can directly be derivatised into various BCP species.

Physical And Chemical Properties Analysis

Physico-chemical properties of fluoro-bicyclo[1.1.1]pentanes have been studied. Increasing the fraction of sp3-hybridised carbon atoms in a drug molecule, Fsp3, has been found to make a lead oral drug compound “more developable”.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, the BCP motif has been found to make a lead oral drug compound “more developable” and correlates positively with clinical success.

Future Directions

The future directions for this compound could involve further exploration of its potential as a bioisostere in drug discovery. Additionally, methodology for substitution of the bridge positions in BCP remains underdeveloped, indicating a potential area for future research.